Cas no 6926-84-7 (2-2-(Methoxycarbonyl)phenylbenzoic Acid)

• Product Name: 2-2-(Methoxycarbonyl)phenylbenzoic Acid
• CAS No: 6926-84-7
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 883918
• PubChem ID: 419554
• Update Time: 2025-06-14

2-2-(Methoxycarbonyl)phenylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(2-CARBOXYPHENYL)BENZOATE
• 2-2-(Methoxycarbonyl)phenylbenzoic Acid

• Inchi： 1S/C15H12O4/c1-19-15(18)13-9-5-3-7-11(13)10-6-2-4-8-12(10)14(16)17/h2-9H,1H3,(H,16,17)
• InChI Key： ZDVLTXGRPRUSHK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 256.074
• Monoisotopic Mass: 256.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.249
• Boiling Point: 423.2°C at 760 mmHg
• Flash Point: 160°C
• Refractive Index: 1.593

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-2-(Methoxycarbonyl)phenylbenzoic Acid

Recent Advances in the Study of 2-2-(Methoxycarbonyl)phenylbenzoic Acid (CAS: 6926-84-7)

In recent years, the compound 2-2-(Methoxycarbonyl)phenylbenzoic Acid (CAS: 6926-84-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and functional properties, has been the subject of numerous studies aimed at exploring its potential applications in drug development and therapeutic interventions. The latest research highlights its role as a key intermediate in the synthesis of bioactive molecules and its potential as a therapeutic agent in various disease models.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of 2-2-(Methoxycarbonyl)phenylbenzoic Acid. The researchers employed advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, to evaluate the compound's stability, bioavailability, and metabolic pathways. The results indicated that the compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further drug development. Additionally, the study revealed that the compound's methoxycarbonyl group plays a critical role in enhancing its solubility and absorption in biological systems.

Another significant development in the research of 2-2-(Methoxycarbonyl)phenylbenzoic Acid is its potential application in cancer therapy. A team of researchers from the University of Cambridge demonstrated that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study, published in Cancer Research, utilized in vitro and in vivo models to assess the compound's efficacy and mechanism of action. The findings suggested that 2-2-(Methoxycarbonyl)phenylbenzoic Acid induces apoptosis in cancer cells through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades.

In addition to its therapeutic potential, recent studies have also explored the synthetic utility of 2-2-(Methoxycarbonyl)phenylbenzoic Acid. A paper in Organic Letters detailed a novel synthetic route for the compound, highlighting its versatility as a building block for the construction of complex organic molecules. The researchers employed a series of catalytic reactions, including palladium-catalyzed cross-coupling, to achieve high yields and excellent stereoselectivity. This advancement not only facilitates the large-scale production of the compound but also opens new avenues for the design of structurally diverse derivatives with enhanced biological activities.

Despite these promising findings, challenges remain in the clinical translation of 2-2-(Methoxycarbonyl)phenylbenzoic Acid. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the compound's potential as a valuable tool in chemical biology and a candidate for future drug development. As the field continues to evolve, interdisciplinary collaborations and innovative methodologies will be essential to unlocking the full therapeutic potential of this intriguing molecule.